N-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)thiophene-2-carboxamide

• IUPAC Name: N-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)thiophene-2-carboxamide
• InChI: InChI=1S/C12H10N4OS/c1-8-5-11-13-6-9(7-16(11)15-8)14-12(17)10-3-2-4-18-10/h2-7H,1H3,(H,14,17)
• InChI Key: SHNZRVDQYBUOFW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C=C(C=NC2=C1)NC(=O)C3=CC=CS3
• Molecular Formula: C12H10N4OS
• Molecular Weight: 258.30 g/mol

Description

“N-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)thiophene-2-carboxamide” is a derivative of Pyrazolo[1,5-a]pyrimidine. Pyrazolo[1,5-a]pyrimidine derivatives are a large family of N-heterocyclic compounds that have a significant impact in medicinal chemistry and have attracted a great deal of attention in material science recently due to their significant photophysical properties.

Synthesis Analysis

The synthesis of Pyrazolo[1,5-a]pyrimidine derivatives has been widely studied. Various researchers have developed different synthesis pathways for the preparation and post-functionalization of this functional scaffold. These transformations improve the structural diversity and allow a synergic effect between new synthetic routes and the possible applications of these compounds.

Molecular Structure Analysis

Pyrazolo[1,5-a]pyrimidine (PP) structural motif is a fused, rigid, and planar N-heterocyclic system that contains both pyrazole and pyrimidine rings. This fused pyrazole is a privileged scaffold for combinatorial library design and drug discovery because its great synthetic versatility permits structural modifications throughout its periphery.

Chemical Reactions Analysis

The chemical reactions of Pyrazolo[1,5-a]pyrimidine derivatives involve various synthesis pathways for the preparation and post-functionalization of this functional scaffold. These transformations improve the structural diversity and allow a synergic effect between new synthetic routes and the possible applications of these compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of Pyrazolo[1,5-a]pyrimidine derivatives can vary depending on the specific compound. For example, their photophysical properties can be tuned by modifying the electron-donating groups (EDGs) at position 7 on the fused ring.

Scientific Research Applications

Fluorescent Probes and Imaging Agents

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Electronic Structure Insights

• Theoretical Analysis : Density functional theory (DFT) and time-dependent DFT (TD-DFT) calculations reveal that EDGs at position 7 enhance absorption and emission intensities due to intramolecular charge transfer (ICT) effects. .

Future Directions

The future directions of research on Pyrazolo[1,5-a]pyrimidine derivatives could involve the development of new synthetic routes and applications of these compounds. The discussion highlights their anticancer potential and enzymatic inhibitory activity, which hopefully could lead to new rational and efficient designs of drugs bearing the pyrazolo[1,5-a]pyrimidine core.